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Compound of Interest

Compound Name: IR-780 iodide

Cat. No.: B1672170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
IR-780 iodide is a lipophilic, near-infrared (NIR) fluorescent dye with significant applications in

biomedical research. Its ability to selectively accumulate in tumor cells and mitochondria makes

it a valuable tool for in vivo imaging, photothermal therapy (PTT), and photodynamic therapy

(PDT).[1] Proper preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of IR-780 iodide stock solutions.

Physicochemical Properties and Solubility
IR-780 iodide is a crystalline solid with a molecular weight of 667.11 g/mol .[2] It exhibits

maximum excitation and emission wavelengths in the near-infrared spectrum, typically around

780 nm and 799-823 nm, respectively, allowing for deep tissue penetration with minimal

autofluorescence.[2][3] The dye is poorly soluble in aqueous media but can be dissolved in

various organic solvents.[1]

Table 1: Solubility of IR-780 Iodide in Common Solvents
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Solvent Solubility
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
6.88 mg/mL[4] 10.31 mM[4]

Sonication is

recommended for

complete dissolution.

[4] Hygroscopic

DMSO can impact

solubility; use newly

opened solvent.[2]

Methanol 6.25 mg/mL[4] 9.37 mM[4]
Sonication is

recommended.[4]

Chloroform ~10 mg/mL[5] ~14.99 mM
Purge with an inert

gas.[5]

Ethanol Slightly soluble[5] -

Dimethylformamide

(DMF)
Slightly soluble[5] -

Experimental Protocols
Protocol 1: Preparation of a 1 mM IR-780 Iodide Stock
Solution in DMSO
This protocol describes the preparation of a 1 mM stock solution, a common starting

concentration for many applications.[6]

Materials:

IR-780 iodide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional, but recommended)[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://pmc.ncbi.nlm.nih.gov/articles/PMC4335586/
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.researchgate.net/figure/The-cellular-uptake-of-IR-780-iodide-into-4T1-breast-cancer-cells-A-The-mean_fig2_303086423
https://www.researchgate.net/figure/The-cellular-uptake-of-IR-780-iodide-into-4T1-breast-cancer-cells-A-The-mean_fig2_303086423
https://www.researchgate.net/figure/The-cellular-uptake-of-IR-780-iodide-into-4T1-breast-cancer-cells-A-The-mean_fig2_303086423
https://www.researchgate.net/figure/The-cellular-uptake-of-IR-780-iodide-into-4T1-breast-cancer-cells-A-The-mean_fig2_303086423
https://www.benchchem.com/product/b1672170?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24148240/
https://www.benchchem.com/product/b1672170?utm_src=pdf-body
https://www.researchgate.net/publication/258034391_Mechanistic_study_of_IR-780_dye_as_a_potential_tumor_targeting_and_drug_delivery_agent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Procedure:

Pre-warm the required volume of DMSO to room temperature if stored refrigerated.

Weigh the desired amount of IR-780 iodide powder in a sterile microcentrifuge tube. For

example, to prepare 1 mL of a 1 mM stock solution, weigh out 0.667 mg of IR-780 iodide.

Add the appropriate volume of DMSO to the IR-780 iodide powder. For a 1 mM solution, this

would be 1 mL for every 0.667 mg of powder.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonicate the solution for 5-10 minutes if any particulate matter remains to ensure complete

dissolution.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes

(e.g., amber microcentrifuge tubes) to avoid repeated freeze-thaw cycles.

Store the aliquots under the recommended conditions (see Table 2).

Protocol 2: Preparation of Working Solutions for Cell
Staining
This protocol details the dilution of the stock solution to a working concentration for cell-based

assays. A typical working concentration for cell staining is between 10-20 µM.[4]

Materials:

1 mM IR-780 iodide stock solution in DMSO

Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

Sterile microcentrifuge tubes
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Calibrated micropipettes

Procedure:

Thaw a single aliquot of the 1 mM IR-780 iodide stock solution at room temperature,

protected from light.

Calculate the volume of stock solution needed to achieve the desired final concentration in

your experimental volume. For example, to prepare 1 mL of a 20 µM working solution, add

20 µL of the 1 mM stock solution to 980 µL of serum-free medium or PBS.

Add the calculated volume of the stock solution to the appropriate volume of serum-free

medium or PBS.

Vortex the working solution gently to ensure homogeneity.

Use the working solution immediately. It is recommended to filter the final working solution

through a 0.2-µm filter before adding it to cells.[6]

Storage and Stability
Proper storage of IR-780 iodide, both in its solid form and in solution, is crucial to maintain its

fluorescence and biological activity.

Table 2: Storage Conditions and Stability of IR-780 Iodide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1672170?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24148240/
https://www.benchchem.com/product/b1672170?utm_src=pdf-body
https://www.benchchem.com/product/b1672170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Form
Storage
Temperature

Duration Notes

Powder -20°C[3][4][5][7] ≥ 4 years[3][5]

Keep away from direct

sunlight and moisture.

[2][4]

In Solvent (e.g.,

DMSO)
-80°C[2][4]

Up to 1 year[4] or 6

months[2]

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.[2]

In Solvent (e.g.,

DMSO)
-20°C[2] Up to 1 month[2] Protect from light.[2]

In Solvent (e.g.,

DMSO)
4°C[6] or 0-4°C[8]

Short term (days to

weeks)[8]
Store in the dark.[6]

Cellular Uptake and Localization of IR-780 Iodide
The preferential accumulation of IR-780 iodide in tumor cells is a key feature for its use in

cancer research. This process is not a classical signaling pathway but rather a targeted

transport and localization mechanism. The uptake is an energy-dependent process influenced

by glycolysis and the plasma membrane potential.[6] The primary transporter responsible for

the entry of IR-780 iodide into tumor cells is the Organic Anion Transporting Polypeptide 1B3

(OATP1B3), which is often overexpressed in cancer cells.[2][6] Following cellular uptake, IR-
780 iodide localizes to the mitochondria.[6][9]
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Cellular Uptake and Localization of IR-780 Iodide
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Caption: Cellular uptake and mitochondrial accumulation of IR-780 iodide.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the general workflow for preparing IR-780 iodide stock and

working solutions.
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Workflow for IR-780 Iodide Solution Preparation

Start: Obtain IR-780 Iodide Powder

Weigh IR-780 Iodide

Add Appropriate Solvent (e.g., DMSO)

Vortex and/or Sonicate to Dissolve

Aliquot Stock Solution

Store at -80°C or -20°C

Thaw Stock Solution Aliquot

For Use

Dilute with Medium/PBS to Working Concentration

Use Working Solution Immediately

Click to download full resolution via product page

Caption: Workflow for preparing IR-780 iodide solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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